Cas no 6332-42-9 (9-benzyl-N,N-dimethyl-9H-purin-6-amine)

• Product Name: 9-benzyl-N,N-dimethyl-9H-purin-6-amine
• CAS No: 6332-42-9
• MF: C₁₄H₁₅N₅
• MW: 253.302401781082
• CID: 959745
• PubChem ID: 95249
• Update Time: 2025-04-19

9-benzyl-N,N-dimethyl-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-N,N-dimethyl-9H-purin-6-amine
• 9-benzyl-N,N-dimethylpurin-6-amine
• (9-benzyl-9H-purin-6-yl)-dimethyl-amine
• 9-benzyl-6-dimethylamino-9H-purine
• 9-benzyl-6-dimethylaminopurine
• 9-Benzyl-N,N-dimethyladenine
• 9H-Purin-6-amine, N,N-dimethyl-9-(phenylmethyl)-
• AC1L3TVX
• Adenine, 9-benzyl-N,N-dimethyl- (7CI,8CI)
• BRN 0620119
• N,N-Dimethyl-9-(phenylmethyl)-9H-purin-6-amine
• NSC25723
• Purine, 9-Benzyl-6-dimethylamino
• SQ 22421
• 9-benzyl-N,N-dimethyl-purin-6-amine
• CHEMBL6889
• 6332-42-9
• 6-dimethylamino-9-benzylpurine
• N,N-DIMETHYL-9-(PHENYLMETHYL)PURIN-6-AMINE
• NSC 25723
• Adenine, 9-benzyl-N,N-dimethyl-
• 5-26-16-00152 (Beilstein Handbook Reference)
• DTXSID60212703
• NSC-25723

• Inchi： 1S/C14H15N5/c1-18(2)13-12-14(16-9-15-13)19(10-17-12)8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3
• InChI Key： MWNWNSRTWCNNOL-UHFFFAOYSA-N
• SMILES： N1(C=NC2C(=NC=NC1=2)N(C)C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.13295
• Monoisotopic Mass: 253.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• PSA: 46.84